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For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl stearate, the ester of propyl alcohol and stearic acid, is a versatile ingredient in the

formulation of cosmetics and personal care products. Its chemical structure, consisting of a

long-chain fatty acid, imparts desirable sensory and functional properties to a wide range of

formulations. Propyl stearate is primarily utilized as an emollient, thickener, and stabilizer in

products such as lotions, creams, and lipsticks.[1] This document provides detailed application

notes, experimental protocols, and quantitative data to guide researchers and formulators in

leveraging the benefits of propyl stearate.

Physicochemical Properties of Propyl Stearate
A thorough understanding of the physicochemical properties of propyl stearate is fundamental

to its effective application in cosmetic formulations.
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Property Value Reference

Chemical Name Propyl octadecanoate [2][3]

CAS Number 3634-92-2 [3]

Molecular Formula C21H42O2 [3]

Molecular Weight 326.56 g/mol [3]

Appearance
Colorless to pale yellow liquid

or waxy solid
[1]

Melting Point 28.9 °C [1]

Boiling Point 375.8 °C at 760 mmHg

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[1]

Key Functions and Applications
Propyl stearate's multifaceted nature allows it to perform several key functions in cosmetic

and personal care products.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.youtube.com/watch?v=j0H8ok82alc
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-stearate
https://www.ijpsonline.com/articles/new-accelerating-stability-testing-protocol-for-ow-emulsions-stabilized-by-nonionic-surfactants-including-storage-temper.pdf
https://www.ijpsonline.com/articles/new-accelerating-stability-testing-protocol-for-ow-emulsions-stabilized-by-nonionic-surfactants-including-storage-temper.pdf
https://www.ijpsonline.com/articles/new-accelerating-stability-testing-protocol-for-ow-emulsions-stabilized-by-nonionic-surfactants-including-storage-temper.pdf
https://www.benchchem.com/product/b1217370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Function Application Examples Mechanism of Action

Emollient Creams, Lotions, Moisturizers

Forms an occlusive layer on

the skin, reducing

transepidermal water loss

(TEWL) and enhancing skin

hydration. Fills the spaces

between corneocytes, resulting

in a smoother and softer skin

feel.

Thickening Agent Lotions, Creams

Increases the viscosity of the

formulation, contributing to a

richer texture and improved

stability.

Stabilizer Emulsions (Creams, Lotions)

Enhances the stability of

emulsions by modifying the

viscosity of the continuous

phase and improving the

dispersion of the dispersed

phase.

Opacifying Agent Lipsticks, Foundations

Contributes to the opacity and

color uniformity of pigmented

products.

Quantitative Data on Formulation Properties
The concentration of propyl stearate significantly influences the final properties of a cosmetic

formulation. The following tables provide illustrative quantitative data on its effects.

Table 1: Effect of Propyl Stearate on the Viscosity of an
Oil-in-Water (O/W) Cream

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1217370?utm_src=pdf-body
https://www.benchchem.com/product/b1217370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration of Propyl Stearate (% w/w)
Viscosity (cP) at 25°C (Brookfield RVT,
Spindle 5, 10 rpm)

0 (Control) 8,500

2 12,000

4 18,500

6 25,000

8 32,000

Note: These are representative values. Actual viscosity will depend on the complete

formulation.

Table 2: Impact of Propyl Stearate on Skin Hydration
(Corneometer Measurements)

Formulation
Baseline (Arbitrary
Units)

2 Hours Post-
Application
(Arbitrary Units)

% Increase in
Hydration

Untreated Control 45 46 2.2%

Base Cream (without

Propyl Stearate)
45 55 22.2%

Base Cream + 5%

Propyl Stearate
45 68 51.1%

Note: Data is illustrative and actual results will vary based on the full formulation and individual

skin types.

Experimental Protocols
Detailed methodologies for key experiments are provided below to enable the evaluation of

propyl stearate in cosmetic formulations.

Protocol 1: Formulation of an Oil-in-Water (O/W) Cream
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Objective: To prepare a stable O/W cream incorporating propyl stearate.

Materials:

Oil Phase:

Propyl Stearate

Cetyl Alcohol

Stearic Acid

Emulsifier (e.g., Glyceryl Stearate & PEG-100 Stearate)

Water Phase:

Deionized Water

Glycerin

Preservative (e.g., Phenoxyethanol)

Equipment:

Beakers

Water bath or hot plate with magnetic stirrer

Homogenizer

pH meter

Weighing scale

Procedure:

Preparation of Phases:

In one beaker, combine all ingredients of the oil phase.
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In a separate beaker, combine all ingredients of the water phase.

Heating:

Heat both phases separately to 75-80°C in a water bath or on a hot plate with gentle

stirring until all components are melted and uniform.

Emulsification:

Slowly add the water phase to the oil phase while continuously stirring.

Homogenize the mixture for 3-5 minutes at a moderate speed to form a uniform emulsion.

Cooling:

Allow the emulsion to cool down under gentle, continuous stirring.

Final Additions:

Once the temperature is below 40°C, add any temperature-sensitive ingredients such as

fragrances or active ingredients.

pH Adjustment:

Measure the pH of the final cream and adjust if necessary to the desired range (typically

5.5-6.5 for skin products).

Packaging:

Transfer the cream into appropriate containers.

Protocol 2: Viscosity Measurement
Objective: To determine the viscosity of the formulated cream.

Equipment:

Brookfield Viscometer (or equivalent rotational viscometer)
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Appropriate spindle (e.g., T-bar spindles for creams)

Sample cup

Procedure:

Sample Preparation:

Place a sufficient amount of the cream in the sample cup, ensuring there are no air

bubbles.

Allow the sample to equilibrate to the testing temperature (e.g., 25°C).

Instrument Setup:

Select the appropriate spindle and rotational speed based on the expected viscosity of the

sample.

Measurement:

Lower the spindle into the center of the sample to the immersion mark.

Start the viscometer and allow the reading to stabilize for at least 30 seconds.

Record the viscosity reading in centipoise (cP).

Data Reporting:

Report the viscosity value along with the viscometer model, spindle number, rotational

speed, and temperature.

Protocol 3: Accelerated Stability Testing
Objective: To evaluate the physical stability of the cream under accelerated conditions.

Equipment:

Stability chambers or ovens set at different temperatures (e.g., 4°C, 25°C, 40°C)
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Centrifuge

Procedure:

Sample Storage:

Place samples of the cream in their final packaging into stability chambers at various

temperatures.

Evaluation Intervals:

Evaluate the samples at predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks).

Parameters to Evaluate:

Physical Appearance: Color, odor, texture, phase separation, creaming, and crystallization.

pH: Measure the pH of the sample.

Viscosity: Measure the viscosity as described in Protocol 2.

Freeze-Thaw Cycling:

Subject samples to alternating temperature cycles (e.g., 24 hours at -10°C followed by 24

hours at 25°C) for at least three cycles. Evaluate for any physical changes after each

cycle.

Centrifugation:

Centrifuge a sample of the cream (e.g., at 3000 rpm for 30 minutes) to assess its

resistance to phase separation under stress.

Protocol 4: Evaluation of Emollient Properties (Skin
Hydration)
Objective: To quantify the effect of the formulated cream on skin hydration.

Equipment:
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Corneometer (or similar skin hydration measurement device)

Procedure:

Panelist Selection:

Recruit a panel of volunteers with healthy skin.

Acclimatization:

Have the panelists acclimatize to the controlled room conditions (e.g., 21°C, 50% relative

humidity) for at least 30 minutes.

Test Area Demarcation:

Mark out specific test areas on the panelists' forearms.

Baseline Measurement:

Take baseline skin hydration readings from each test area using the Corneometer.

Product Application:

Apply a standardized amount of the test cream (e.g., 2 mg/cm²) to the designated test

areas. Leave one area untreated as a control.

Post-Application Measurements:

Take skin hydration readings at specified time intervals (e.g., 1, 2, 4, and 8 hours) after

product application.

Data Analysis:

Calculate the percentage increase in skin hydration compared to the baseline and the

untreated control area for each time point.

Visualizations
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Experimental Workflow for Cosmetic Cream Formulation
and Evaluation

Formulation Stage

Evaluation Stage

Data Analysis

Prepare Oil and Water Phases

Heat Phases to 75-80°C

Emulsify and Homogenize

Cool Down

Add Final Ingredients

Adjust pH

Stability Testing
(Accelerated, Freeze-Thaw) Viscosity Measurement Emollience Testing

(Skin Hydration) Sensory Analysis

Analyze and Interpret Results

Generate Report
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Click to download full resolution via product page

Caption: Workflow for formulating and evaluating a cosmetic cream.

Logical Relationship of Propyl Stearate's Functions in a
Formulation

Physicochemical Properties Formulation Outcomes

Propyl Stearate

Emollient

Thickening Agent

Stabilizer

Improved Skin Feel
(Smoothness, Softness)

Enhanced Skin Hydration

Desirable Product Texture

Increased Emulsion Stability

Click to download full resolution via product page

Caption: Functional contributions of propyl stearate in a cosmetic formulation.

Conclusion
Propyl stearate is a highly effective and versatile ingredient in cosmetic and personal care

formulations. Its primary functions as an emollient, thickener, and stabilizer contribute

significantly to the desired sensory and performance characteristics of a wide array of products.

The provided application notes and experimental protocols offer a comprehensive guide for

researchers and formulators to effectively utilize propyl stearate in the development of stable,

efficacious, and aesthetically pleasing cosmetic products. Further research into the synergistic

effects of propyl stearate with other cosmetic ingredients can unlock even more innovative

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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